Cas no 1027059-34-2 (ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate)

• Product Name: ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate
• CAS No: 1027059-34-2
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• MDL: MFCD16660456
• CID: 5156539
• PubChem ID: 10848578
• Update Time: 2026-03-04

ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-chloro-6-(trifluoromethyl)-, ethyl ester
• ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate
• Ethyl2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate
• SCHEMBL25136323
• MFCD16660456
• F81821
• Z2049991638
• 1027059-34-2
• EN300-212416

• MDL： MFCD16660456
• Inchi： 1S/C8H6ClF3N2O2/c1-2-16-6(15)4-3-5(8(10,11)12)14-7(9)13-4/h3H,2H2,1H3
• InChI Key： LJZHVJNOQQFUIW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C(F)(F)F)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 254.0069896g/mol
• Monoisotopic Mass: 254.0069896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate

Ethyl 2-Chloro-6-(Trifluoromethyl)Pyrimidine-4-Carboxylate: A Comprehensive Overview

Ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate, identified by the CAS number 1027059-34-2, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in various industries, including pharmaceuticals and agrochemicals.

The molecular structure of ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate comprises a pyrimidine ring, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents on this ring include a chlorine atom at position 2, a trifluoromethyl group at position 6, and an ethoxycarbonyl group at position 4. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the compound's ability to act as a receptor for hydrogen bonding, which is crucial in many biological interactions. Additionally, the ethoxycarbonyl group can serve as a site for further functionalization, enabling the synthesis of more complex molecules with diverse biological activities.

In terms of synthesis, ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored the optimization of these methods to improve yield and purity, ensuring that the compound is readily available for large-scale applications.

The compound's stability under different conditions has also been a subject of investigation. Studies indicate that it exhibits good thermal stability and resistance to hydrolysis under mild conditions, which are desirable traits for its use in formulations requiring prolonged shelf life.

In terms of applications, ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate has shown promise in agrochemicals as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for controlling weeds and plant pathogens. Furthermore, its pharmacological properties suggest potential uses in the development of antiviral or anticancer agents.

Recent advancements in computational chemistry have allowed for deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have provided detailed information about its electronic structure, which can guide future modifications to enhance its bioavailability and efficacy.

In conclusion, ethyl 2-chloro-6-(trifluoromethyl)pyrimidine-4-carboxylate, with its unique structural features and versatile properties, continues to be an area of active research. Its potential applications across multiple industries underscore its significance in contemporary chemical science.